2-[3-(4-Chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C22H22ClNO5/c1-28-17-9-15(7-8-16(17)23)21-11-22(12-21,13-21)18(19(25)26)24-20(27)29-10-14-5-3-2-4-6-14/h2-9,18H,10-13H2,1H3,(H,24,27)(H,25,26)
• InChI Key: YHXNTSSHZKKTGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4=CC=CC=C4)Cl
• Molecular Formula: C22H22ClNO5
• Molecular Weight: 415.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and a bicyclic system. The 4-Chloro-3-methoxyphenyl group is a benzene ring substituted with a chlorine atom and a methoxy group. The bicyclo[1.1.1]pentanyl group is a type of cycloalkane with two bridgehead carbon atoms and one bridging carbon atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of various functional groups means that it can undergo a variety of reactions, such as electrophilic aromatic substitution on the phenyl ring or nucleophilic substitution at the carbonyl carbon.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on the biological target it interacts with. If it’s a reactant in a chemical reaction, its behavior would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards associated with this compound are not available in the resources I have access to. It’s always important to handle chemicals with appropriate safety measures, especially when the specific hazards are unknown.

Future Directions

The future directions for research on this compound could involve exploring its potential applications, such as in pharmaceuticals or materials science, or studying its reactivity under various conditions.